Cas no 2138035-85-3 (5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde)

• Product Name: 5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde
• CAS No: 2138035-85-3
• MF: C₁₁H₈ClNOS
• MW: 237.705320358276
• CID: 6034323
• PubChem ID: 165953501
• Update Time: 2025-05-21

5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde
• 2138035-85-3
• EN300-1142059

• Inchi： 1S/C11H8ClNOS/c12-8-3-7(4-9(13)5-8)11-2-1-10(6-14)15-11/h1-6H,13H2
• InChI Key： WOAGIYBSCOYGNG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=C(C=O)S1)N

Computed Properties

• Exact Mass: 237.0015127g/mol
• Monoisotopic Mass: 237.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.3Ų

Additional information on 5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde

Research Briefing on 5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde (CAS: 2138035-85-3)

5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde (CAS: 2138035-85-3) is a synthetic organic compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its thiophene and chlorophenyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde typically involves multi-step organic reactions, including Suzuki-Miyaura coupling and formylation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for pharmaceutical applications. Researchers have also investigated its reactivity with various nucleophiles, enabling the creation of diverse derivatives with tailored biological properties. These synthetic efforts are critical for expanding the compound's utility in medicinal chemistry.

In terms of biological activity, 5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde has demonstrated promising inhibitory effects on several protein kinases, including those implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against BRAF V600E mutants, a common target in melanoma therapy. Additionally, its antimicrobial properties have been explored, with some derivatives showing efficacy against drug-resistant bacterial strains. These findings highlight the compound's potential as a scaffold for developing novel therapeutics.

Pharmacokinetic studies of 5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde derivatives have revealed favorable absorption and metabolic stability profiles in preclinical models. However, challenges remain in optimizing its bioavailability and reducing off-target effects. Recent computational modeling efforts have provided insights into structure-activity relationships, aiding in the design of more selective and potent analogs. These advancements are expected to accelerate the translation of this compound into clinical candidates.

Looking ahead, research on 5-(3-amino-5-chlorophenyl)thiophene-2-carbaldehyde is poised to expand into new therapeutic areas. Its unique chemical structure offers opportunities for developing targeted therapies for neurological disorders and autoimmune diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this space. As the understanding of its mechanism of action deepens, this compound may emerge as a key player in next-generation drug development pipelines.